Cas no 326815-40-1 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea)

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea is a thiourea derivative featuring a trifluoromethyl-substituted pyridine core and a phenoxyphenyl moiety. This compound exhibits potential as an intermediate or active ingredient in agrochemical and pharmaceutical applications due to its structural complexity and functional groups. The presence of the chloro and trifluoromethyl groups enhances its reactivity and binding affinity, while the thiourea linkage offers versatility in molecular interactions. Its well-defined chemical structure allows for precise modifications, making it suitable for research in pesticide development or medicinal chemistry. The compound's stability under standard conditions facilitates handling and storage in laboratory settings. Further studies may explore its biological activity or utility in synthetic pathways.
1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea structure
326815-40-1 structure
Product Name:1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea
CAS No:326815-40-1
MF:C20H15ClF3N3OS
MW:437.865812540054
CID:3167945
PubChem ID:84820050
Update Time:2025-06-10

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 326815-40-1
    • 1-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHYL}-3-(4-PHENOXYPHENYL)THIOUREA
    • 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea
    • Inchi: 1S/C20H15ClF3N3OS/c21-17-10-13(20(22,23)24)11-25-18(17)12-26-19(29)27-14-6-8-16(9-7-14)28-15-4-2-1-3-5-15/h1-11H,12H2,(H2,26,27,29)
    • InChI Key: ZSVPIICDWZALFN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 437.0576455Da
  • Monoisotopic Mass: 437.0576455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 78.3Ų

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea Security Information

  • Storage Condition:(BD285256)

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea Pricemore >>

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Additional information on 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea

Introduction to 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea (CAS No. 326815-40-1)

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea (CAS No. 326815-40-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thioureas, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea is characterized by a thiourea moiety linked to a substituted pyridine ring and a phenoxyphenyl group. The presence of the chloro and trifluoromethyl substituents on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The phenoxyphenyl group, on the other hand, contributes to the compound's hydrophobicity and aromatic character.

Recent studies have highlighted the potential of 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell receptors.

In addition to its antiviral properties, 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea has also been investigated for its anticancer potential. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in various cancer cell lines, while showing minimal toxicity towards normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. In particular, the compound shows good oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent.

To further explore the therapeutic potential of 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating viral infections and cancer. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-phenoxyphenyl)thiourea (CAS No. 326815-40-1) represents a promising lead compound in the development of novel therapeutics for viral infections and cancer. Its unique structural features and favorable biological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of these diseases.

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